Cas no 166815-97-0 (2-(1-Boc-Piperidin-4-ylmethyl)malonic acid diethyl ester)

• Product Name: 2-(1-Boc-Piperidin-4-ylmethyl)malonic acid diethyl ester
• CAS No: 166815-97-0
• MF: C₁₈H₃₁NO₆
• MW: 357.441846132278
• CID: 1082282
• PubChem ID: 21180611
• Update Time: 2025-04-20

2-(1-Boc-Piperidin-4-ylmethyl)malonic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(1-Boc-Piperidin-4-ylmethyl)malonic acid diethyl ester
• diethyl 2-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]methyl]propanedioate
• Diethyl {<wbr>
• LogP
• propanedi<wbr>
• diethyl 2-((1-(tert-butoxycarbonyl)piperidin-4-yl)methyl)malonate
• tert-butyl 4-(3-ethoxy-2-(ethoxycarbonyl)-3-oxopropyl)piperidine-1-carboxylate
• 1-(tert-butoxycarbonyl)-4-[2,2-di(ethoxycarbonyl)ethyl]piperidine
• 2-(1-tert-Butoxycarbonyl-piperidin-4-ylmethyl)-malonic acid diethyl ester
• DA-09504
• 166815-97-0
• DTXSID10611141
• WRRZIESILPEHHL-UHFFFAOYSA-N
• 1-(t-butoxycarbonyl)-4-(2,2-bis(carbethoxy)ethyl)piperidine
• Diethyl {[1-(tert-butoxycarbonyl)piperidin-4-yl]methyl}propanedioate
• 1-(t-butoxycarbonyl)-4-(2,2-bis(carboethoxy)ethyl)piperidine
• 2-(1-Boc-Piperidin-4-ylmethyl)malonicaciddiethylester
• SCHEMBL7350839

• Inchi： 1S/C18H31NO6/c1-6-23-15(20)14(16(21)24-7-2)12-13-8-10-19(11-9-13)17(22)25-18(3,4)5/h13-14H,6-12H2,1-5H3
• InChI Key： WRRZIESILPEHHL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(C(=O)OCC)C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 357.21523
• Monoisotopic Mass: 357.21513771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 82.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids